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Compound of Interest

n-(2-aminoethyl)-2-
Compound Name:
methoxybenzamide

cat. No.: B1199873

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for n-(2-aminoethyl)-2-methoxybenzamide, including
personal protective equipment (PPE) recommendations, operational procedures, and disposal
plans.

Hazard Summary: n-(2-aminoethyl)-2-methoxybenzamide is classified as a chemical that
causes skin and serious eye irritation[1]. It is crucial to handle this compound with care, utilizing
appropriate personal protective equipment and following established safety protocols to

minimize exposure risks.

Personal Protective Equipment (PPE)

To ensure the safety of personnel, the following personal protective equipment is mandatory
when handling n-(2-aminoethyl)-2-methoxybenzamide:
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PPE Category Specification

Wear safety glasses with side-shields or
) chemical safety goggles that conform to OSHA's
Eye/Face Protection i ] )
eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166[1].

Wear appropriate protective gloves and clothing
i . to prevent skin exposure[1]. Inspect gloves
Skin Protection ) )
before use and remove them with care to avoid

skin contamination.

Under normal use conditions with adequate
ventilation, respiratory protection is not required.
If dust formation is likely, a NIOSH/MSHA

approved respirator is recommended[1][2].

Respiratory Protection

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical to maintaining a safe laboratory

environment.
e Preparation:

o Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation[2].
o Confirm that the work area is well-ventilated.
o Put on all required personal protective equipment as specified in the table above.
e Handling:
o Avoid contact with skin, eyes, and clothing[2].
o Prevent the formation of dust[2].

o Do not ingest or inhale the substance|[2].
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o Keep the container tightly closed when not in use and store it in a dry, cool, and well-

ventilated place[?2].

¢ In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention[2].

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, consult a physician[2].

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial
respiration and seek medical attention if symptoms arise[2].

o Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur[2].

Disposal Plan

Proper disposal of n-(2-aminoethyl)-2-methoxybenzamide and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

» Waste Classification: This substance is considered hazardous waste[1].
o Disposal Procedure:
o Dispose of the contents and the container at an approved waste disposal plant[1].
o Do not release the chemical into the environment[2].
o For spills, sweep up the material and place it in a suitable, closed container for disposal[2].

o Empty containers should be thoroughly rinsed, with the first rinse collected as hazardous
waste. After thorough rinsing and air-drying, the container can be disposed of. For highly
toxic chemicals, the first three rinses must be collected as hazardous waste[3].

Quantitative Data
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The following table summarizes the key physical and chemical properties of n-(2-
aminoethyl)-2-methoxybenzamide.

Property Value

Molecular Formula C10H14N202

Molecular Weight 194.23 g/mol

Appearance Solid

Melting Point 156 - 160 °C (312.8 - 320 °F)

Experimental Workflow

The following diagram illustrates the standard operational workflow for handling n-(2-
aminoethyl)-2-methoxybenzamide in a laboratory setting.
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Preparation

Don PPE:
- Safety Goggles
- Gloves
- Lab Coat

Setup Workspace:
- Ensure good ventilation

- Locate safety shower & eyewash

Hanglling

Handle Chemical:
- Avoid dust formation
- Keep container closed

In Case of Exposure:

- Follow First Aid
- Seek medical attention

Disposal

Clean Spills:

- Sweep solid material
- Collect for disposal

Collect Waste:
- Place in labeled, sealed container

Dispose of Waste:
- Transfer to approved
waste disposal facility

Click to download full resolution via product page

Caption: Workflow for handling n-(2-aminoethyl)-2-methoxybenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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